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Compound of Interest

Compound Name: Monoethanolamine lauryl sulfate

Cat. No.: B1606115 Get Quote

In-Depth Technical Guide: Monoethanolamine
Lauryl Sulfate
This guide provides a comprehensive overview of monoethanolamine lauryl sulfate, a widely

utilized anionic surfactant. It is intended for researchers, scientists, and professionals in drug

development and formulation who require detailed information on its chemical and physical

properties, synthesis, and structure.

Core Properties of Monoethanolamine Lauryl
Sulfate
Monoethanolamine lauryl sulfate is an organic salt formed by the reaction of

monoethanolamine with lauryl sulfuric acid.[1] It is valued in numerous applications, particularly

in personal care and cosmetic products, for its excellent surfactant properties, including

cleansing, foaming, and emulsifying actions.[1][2][3][4] The molecule's amphiphilic nature,

possessing both a hydrophilic (water-attracting) head and a hydrophobic (water-repelling) tail,

allows it to reduce the surface tension between oil and water, facilitating the removal of dirt and

oil.[2]

Quantitative Data Summary
The following table summarizes the key quantitative properties of monoethanolamine lauryl
sulfate.
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Property Value Source

Molecular Formula C14H33NO5S [1][2][5]

Molecular Weight 327.48 g/mol [1][5][6][7]

CAS Number 4722-98-9 [1][2][5]

IUPAC Name
2-hydroxyethylazanium;

dodecyl sulfate
[1]

Density Approximately 1.03 g/mL [3]

pH (of a solution) 3.0 to 4.0 [3]

Experimental Protocols
Synthesis of Monoethanolamine Lauryl Sulfate
The industrial synthesis of monoethanolamine lauryl sulfate is a multi-step process that

involves the sulfation of lauryl alcohol followed by neutralization with monoethanolamine.[1]

1. Sulfation of Lauryl Alcohol:

Reactants: Dodecanol (lauryl alcohol) and a sulfonating agent (e.g., chlorosulfonic acid or

sulfur trioxide).

Procedure: Dodecanol is reacted with the sulfonating agent under controlled temperature

conditions to produce lauryl sulfuric acid and a byproduct (e.g., hydrogen chloride if

chlorosulfonic acid is used). The reaction is highly exothermic and requires careful

temperature management to prevent unwanted side reactions and degradation of the

product.

Byproduct Removal: If hydrogen chloride is produced, it is typically removed by vacuum

stripping.[8]

2. Neutralization:

Reactants: Lauryl sulfuric acid and monoethanolamine.
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Procedure: The lauryl sulfuric acid is carefully neutralized with an aqueous solution of

monoethanolamine. The reaction is carried out with constant stirring and cooling to control

the exothermic neutralization process. The pH of the resulting solution is adjusted to the

desired range.

3. Purification:

The final product may undergo further purification steps to remove any unreacted starting

materials or byproducts, ensuring the desired quality and purity for its intended application.

[1]

Visualizations
Chemical Structure of Monoethanolamine Lauryl Sulfate
The following diagram illustrates the ionic interaction between the lauryl sulfate anion and the

monoethanolammonium cation.
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Lauryl Sulfate Anion

Monoethanolammonium Cation

CH₃

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

CH₂

O

S

O⁻ O O

N⁺H₃

HO

CH₂

CH₂

Click to download full resolution via product page

Caption: Ionic structure of monoethanolamine lauryl sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1606115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Synthesis
This diagram outlines the general workflow for the synthesis of monoethanolamine lauryl
sulfate.

Synthesis of Monoethanolamine Lauryl Sulfate
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Caption: General workflow for the synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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